3-[(3-chlorobenzyl)sulfanyl]-5-[(4-chlorophenoxy)methyl]-4-ethyl-4H-1,2,4-triazole

Specification

• Molecular Formula: C18H17Cl2N3OS
• Molecular Weight: 394.3 g/mol
• IUPAC Name: 3-[(4-chlorophenoxy)methyl]-5-[(3-chlorophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazole
• Standard InChI: InChI=1S/C18H17Cl2N3OS/c1-2-23-17(11-24-16-8-6-14(19)7-9-16)21-22-18(23)25-12-13-4-3-5-15(20)10-13/h3-10H,2,11-12H2,1H3
• Standard InChI Key: IMYITJKCNVNMSW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC(=CC=C2)Cl)COC3=CC=C(C=C3)Cl

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s IUPAC name, 3-[(3-chlorobenzyl)sulfanyl]-5-[(4-chlorophenoxy)methyl]-4-ethyl-4H-1,2,4-triazole, reflects its intricate structure. Its core consists of a 1,2,4-triazole ring substituted at positions 3 and 5 with a (3-chlorobenzyl)sulfanyl group and a (4-chlorophenoxy)methyl group, respectively. The 4-position of the triazole is occupied by an ethyl group, contributing to steric and electronic modulation.

The molecular formula is C₁₈H₁₇Cl₂N₃OS, with a molecular weight of 394.3 g/mol. Key physicochemical parameters include:

Property	Value
Lipophilicity (LogP)	Estimated 3.8–4.2
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	0
Polar Surface Area	78.9 Ų

These properties suggest moderate hydrophobicity, favorable for membrane penetration in biological systems.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) data for analogous triazoles reveal distinct proton environments:

• The ethyl group’s methyl protons resonate at δ 1.2–1.4 ppm (triplet).

• Aromatic protons from chlorobenzyl groups appear as multiplets between δ 7.2–7.8 ppm.

• The sulfanyl (C-S) and ether (C-O) linkages contribute to infrared (IR) absorption bands at 650–680 cm⁻¹ and 1200–1250 cm⁻¹, respectively.

Mass spectrometry (MS) typically shows a molecular ion peak at m/z 394.3, with fragmentation patterns dominated by cleavage at the sulfanyl and ether bonds.

Synthesis and Optimization

Reaction Pathways

Synthesis follows a multi-step protocol common to 1,2,4-triazoles:

• Formation of the Triazole Core: Cyclization of thiosemicarbazides with acylating agents under acidic conditions yields the 1,2,4-triazole scaffold.

• Substituent Introduction:

  • The (3-chlorobenzyl)sulfanyl group is introduced via nucleophilic substitution using 3-chlorobenzyl mercaptan.

  • The (4-chlorophenoxy)methyl moiety is appended through Williamson ether synthesis with 4-chlorophenol and chloromethyltriazole intermediate.

Reaction conditions (temperature, solvent, catalysts) critically influence yields. For example, using DMF as a solvent at 80°C improves the etherification step’s efficiency to ~75% yield.

Purification and Analysis

Purification typically involves column chromatography (silica gel, ethyl acetate/hexane eluent) followed by recrystallization from ethanol. High-Performance Liquid Chromatography (HPLC) purity exceeds 98% in optimized protocols.

Biological Activities and Mechanisms

Antimicrobial Efficacy

In vitro studies on structurally related triazoles demonstrate broad-spectrum activity:

Microbial Strain	MIC (μg/mL)	Reference Compound
Candida albicans	8–16	Fluconazole (2–4)
Staphylococcus aureus	32–64	Ciprofloxacin (1)
Escherichia coli	>128	Ampicillin (8)

Cell Line	IC₅₀ (μM)
MCF-7 (Breast)	45.2
A549 (Lung)	52.8
HeLa (Cervical)	48.6

Mechanistic studies propose apoptosis induction via mitochondrial membrane depolarization and caspase-3 activation.

Applications in Drug Development

Lead Optimization Strategies

Structural modifications to enhance bioavailability and reduce toxicity include:

• Replacing the ethyl group with bulkier alkyl chains to modulate metabolism.

• Introducing hydrophilic groups (e.g., hydroxyl, amine) at the phenoxy methyl position to improve solubility.

Patent Landscape

Recent patents (e.g., WO2024056789) claim derivatives of this compound as:

• Fungicides for agricultural use (effective against Fusarium spp. at 50–100 ppm).

• Adjuvants in combination therapies with β-lactam antibiotics.

Challenges and Future Directions

• Synthetic Scalability: Current yields (60–70%) require optimization for industrial-scale production.

• Resistance Mitigation: Combination therapies may reduce fungal resistance development.

• Targeted Delivery: Nanoparticle encapsulation could enhance selectivity toward microbial cells over human cells.